Cas no 69992-10-5 (2’-Deoxy-3’,5’-di-O-acetylguanosine)

• Product Name: 2’-Deoxy-3’,5’-di-O-acetylguanosine
• CAS No: 69992-10-5
• MF: C₁₄H₁₇N₅O₆
• MW: 351.314682722092
• CID: 511632
• Update Time: 2025-10-20

2’-Deoxy-3’,5’-di-O-acetylguanosine Chemical and Physical Properties

Names and Identifiers

• Guanosine, 2'-deoxy-,3',5'-diacetate
• 2’-Deoxy-3’,5’-di-O-acetylguanosine
• 2'-Deoxy-3',5'-di-O-acetylguanosine
• 2'-Deoxyguanosine 3',5'-Diacetate
• 3',5'-diacetyl-2'-deoxyguanosine
• 3',5'-Di-O-acetyl-2'-deoxy-D-guanosine
• 3',5'-DI-O-ACETYL-2'-DEOXYGUANOSINE
• 3',5'-di-O-acetyl-2'-deoxyguansoine
• 3',5'-Di-O-acetyldeoxyguanosine
• 3',5'-O-Diacetyl-2'-deoxyguanosine
• O3',O5'-diacetyl-2'-deoxy-guanosine
• O3',O5'-Diacetyl-2'-desoxy-guanosin

• Inchi： 1S/C14H17N5O6/c1-6(20)23-4-9-8(24-7(2)21)3-10(25-9)19-5-16-11-12(19)17-14(15)18-13(11)22/h5,8-10H,3-4H2,1-2H3,(H3,15,17,18,22)/t8-,9+,10+/m0/s1
• InChI Key： QZGYRDUIRRZJHS-IVZWLZJFSA-N
• SMILES： O1[C@H](COC(C)=O)[C@H](C[C@@H]1N1C=NC2C(NC(N)=NC1=2)=O)OC(C)=O

Computed Properties

• Exact Mass: 351.11800

Experimental Properties

• Melting Point: >300°C
• PSA: 151.42000
• LogP: 0.06530

Additional information on 2’-Deoxy-3’,5’-di-O-acetylguanosine

2’-Deoxy-3’,5’-di-O-acetylguanosine (CAS No. 69992-10-5): A Comprehensive Overview

2’-Deoxy-3’,5’-di-O-acetylguanosine, also known by its CAS registry number CAS No. 69992-10-5, is a nucleoside analog that has garnered significant attention in the fields of biochemistry, pharmacology, and molecular biology. This compound is a derivative of guanosine, a nucleoside that plays a crucial role in various biological processes, including DNA synthesis and signal transduction. The acetylation at the 3’ and 5’ hydroxyl groups of the ribose moiety in 2’-Deoxy-3’,5’-di-O-acetylguanosine introduces unique chemical properties that make it a valuable tool in research and potential therapeutic applications.

The structural modification of this compound involves the replacement of the hydroxyl groups at positions 3’ and 5’ with acetyl groups, which not only alters its chemical reactivity but also influences its biological activity. This modification can enhance stability, solubility, and bioavailability, making it an attractive candidate for drug development. Recent studies have explored the potential of 2’-Deoxy-3’,5’-di-O-acetylguanosine as an antiviral agent, particularly against RNA viruses such as influenza and hepatitis C virus (HCV). The compound has shown promising results in inhibiting viral replication by targeting essential enzymes like RNA-dependent RNA polymerase.

In addition to its antiviral properties, CAS No. 69992-10-5 has been investigated for its role in cancer therapy. Research indicates that this compound may exhibit selective cytotoxicity against cancer cells by interfering with their nucleic acid metabolism. The acetylation at the ribose moiety could potentially modulate the compound's interaction with cellular components, leading to enhanced therapeutic effects while minimizing toxicity to healthy cells.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2’-Deoxy-3’,5’-di-O-acetylguanosine, making it more accessible for large-scale studies and clinical trials. The development of novel synthetic routes has also facilitated the exploration of structural analogs, which could further expand the range of applications for this compound.

The application of CAS No. 69992-10-5 extends beyond therapeutic research into diagnostic tools and biotechnological applications. For instance, its unique chemical properties make it a valuable substrate for enzymatic assays and nucleic acid engineering techniques. Researchers have utilized this compound to study nucleotide metabolism, enzyme kinetics, and molecular recognition processes.

In conclusion, 2’-Deoxy-3’,5’-di-O-acetylguanosine (CAS No. 69992-10-5) represents a versatile platform for exploring diverse biological mechanisms and developing innovative therapeutic strategies. With ongoing research uncovering new insights into its biological functions and potential applications, this compound continues to be a focal point in the fields of nucleoside chemistry and molecular medicine.